Cas no 873010-45-8 (2-fluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 873010-45-8
• MF: C₁₉H₁₉FN₂O₂S₂
• MW: 390.494765520096
• CID: 5510042
• Update Time: 2025-10-24

2-fluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N-[2-[4-methyl-2-(3-methylphenyl)-5-thiazolyl]ethyl]-
• 2-fluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C19H19FN2O2S2/c1-13-6-5-7-15(12-13)19-22-14(2)17(25-19)10-11-21-26(23,24)18-9-4-3-8-16(18)20/h3-9,12,21H,10-11H2,1-2H3
• InChI Key： RIVPPMKEBJWBQL-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=CC(C)=C3)=NC=2C)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

2-fluoro-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide (CAS No. 873010-45-8)

The compound 2-fluoro-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide, with CAS number 873010-45-8, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group and a sulfonamide moiety. The sulfonamide group is further connected to a thiazole ring system, which itself is substituted with methyl groups and a phenyl ring. This intricate structure contributes to the compound's bioactivity and makes it a subject of interest in drug discovery research.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. The presence of the thiazole ring in this compound adds another layer of complexity, as thiazoles are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The methyl substituents on the thiazole ring and the phenyl group further enhance the compound's stability and bioavailability.

One of the key areas of research involving this compound is its potential as an anti-tumor agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines. The fluoro group on the benzene ring plays a crucial role in enhancing the compound's lipophilicity, which is essential for its ability to penetrate cellular membranes and interact with intracellular targets.

In addition to its anti-tumor properties, this compound has also shown promise in anti-inflammatory applications. The sulfonamide group is known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The combination of the sulfonamide group with the thiazole ring creates a synergistic effect that enhances the compound's anti-inflammatory activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that incorporate advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the overall synthesis process but also pave the way for large-scale production if the compound progresses to clinical trials.

Another critical aspect of this compound's research is its pharmacokinetic profile. Studies have shown that it has favorable absorption characteristics, making it suitable for oral administration. Its metabolic stability and ability to avoid rapid clearance from the body further enhance its potential as a drug candidate.

Looking ahead, ongoing research is focused on optimizing this compound's bioavailability and reducing any potential off-target effects. Collaborative efforts between medicinal chemists and pharmacologists are expected to yield further insights into its therapeutic potential. With its unique structure and promising biological activities, 2-fluoro-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry.